rac-(1s,3s)-3-bromocyclobutane-1-carbonitrile, cis
Overview
Description
Rac-(1s,3s)-3-bromocyclobutane-1-carbonitrile, cis (rac-3BCB-CN) is an organic compound that belongs to the cyclobutane family of molecules. It is a white solid at room temperature and has a molecular weight of 263.2 g/mol. Rac-3BCB-CN has been studied extensively for its potential applications in scientific research and laboratory experiments due to its unique properties.
Scientific Research Applications
Rac-3BCB-CN has been studied extensively for its potential applications in scientific research. It has been used as a model compound to study the effects of cyclobutane ring substitution on the structure and properties of organic molecules. It has also been used to study the synthesis of other cyclobutane derivatives, such as cyclobutane carboxylic acids, and to study the mechanism of the ring-opening reactions of cyclobutanes with bases.
Mechanism of Action
Rac-3BCB-CN is believed to act as a proton-donating molecule in the ring-opening reaction with a base. This is due to the presence of the nitrogen atom in the cyclobutane ring, which makes it a better proton donor than other cyclobutanes without nitrogen. The proton-donating ability of rac-(1s,3s)-3-bromocyclobutane-1-carbonitrile, cis is believed to be responsible for its ability to facilitate the ring-opening reaction.
Biochemical and Physiological Effects
Rac-3BCB-CN has been shown to have no significant biochemical or physiological effects in laboratory experiments. It is believed to be non-toxic and non-irritating, and has not been reported to have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
Rac-3BCB-CN has several advantages for laboratory experiments. It is a relatively inexpensive and easily available compound, and its ring-opening reaction with bases is relatively fast and efficient. However, rac-(1s,3s)-3-bromocyclobutane-1-carbonitrile, cis has some limitations for laboratory experiments. Its ring-opening reaction with bases is reversible, and the reaction rate is slowed down by the presence of other compounds in the reaction mixture.
Future Directions
Rac-3BCB-CN has a wide range of potential future applications in scientific research and laboratory experiments. It could be used to study the synthesis and properties of other cyclobutane derivatives, such as cyclobutane carboxylic acids. It could also be used to study the mechanism of other ring-opening reactions, such as the ring-opening of cyclopropanes with bases. Additionally, rac-(1s,3s)-3-bromocyclobutane-1-carbonitrile, cis could be used to study the effects of cyclobutane ring substitution on the structure and properties of organic molecules. Finally, this compound could be used to study the biochemical and physiological effects of cyclobutanes on humans and animals.
Synthesis Methods
Rac-3BCB-CN is synthesized via a two-step process. In the first step, a bromocyclobutane-1-carbonitrile (BCB-CN) is prepared by reacting bromocyclobutane (BCB) with sodium cyanide in acetonitrile. In the second step, the rac-(1s,3s)-3-bromocyclobutane-1-carbonitrile, cis is obtained through a ring-opening reaction of BCB-CN with a base such as sodium hydroxide or potassium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(1s,3s)-3-bromocyclobutane-1-carbonitrile, cis can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product. The key steps in the synthesis pathway include the preparation of the cyclobutane ring, introduction of the nitrile group, and bromination of the molecule. The stereochemistry of the final product can be controlled by the choice of starting materials and reaction conditions.", "Starting Materials": ["Cyclobutene", "Sodium cyanide", "Bromine", "Sodium hydroxide", "Acetic acid", "Hydrogen peroxide", "Sodium bicarbonate", "Methanol"], "Reaction": ["Step 1: Cyclobutene is treated with sodium cyanide in the presence of acetic acid to form (1R,3R)-cyclobutane-1-carbonitrile.", "Step 2: The nitrile group is converted to the corresponding carboxylic acid by treatment with hydrogen peroxide and sodium hydroxide.", "Step 3: The carboxylic acid is then converted to the corresponding acid chloride by treatment with thionyl chloride.", "Step 4: The acid chloride is reacted with sodium bicarbonate and methanol to form the corresponding methyl ester.", "Step 5: The methyl ester is brominated using bromine in the presence of a Lewis acid catalyst to form rac-(1s,3s)-3-bromocyclobutane-1-carbonitrile, cis." ] } | |
CAS RN |
2639417-69-7 |
Molecular Formula |
C5H6BrN |
Molecular Weight |
160 |
Purity |
95 |
Origin of Product |
United States |
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